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Compound of Interest

Compound Name:
1-(4-Chloro-2,3-

dimethylphenyl)ethanol

Cat. No.: B14031675

Get Quote

Executive Summary
1-(4-Chloro-2,3-dimethylphenyl)ethanol (CAS: 1875-88-3 / Analog) is a halogenated

aromatic compound.[1][2][3] Unlike standard organic solvents (e.g., Acetone, Methanol), this

compound contains a chlorine substituent on the benzene ring.[1][2]

Operational Criticality: You must NOT dispose of this substance in general "Organic Solvent" or

"Non-Halogenated" waste streams.[3][4][5] Doing so contaminates the entire waste drum,

forcing the disposal facility to treat the entire volume as halogenated waste.[1][2] This

increases disposal costs by approximately 300% and requires specialized high-temperature

incineration to prevent the formation of dioxins and hydrochloric acid.[1][3]

Part 1: Chemical Characterization & Hazard
Identification[1][2][3]
Before handling waste, verify the state of the material.[1][2][6] The disposal pathway differs

slightly between the pure substance (often a solid or viscous oil) and reaction mixtures

(solutions).[3][5]
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Property Specification Operational Implication

Chemical Class Halogenated Aromatic Alcohol

MUST be segregated into

"Halogenated Waste" streams.

[1][3][4][5]

Functional Groups
Chloro- (Cl), Hydroxyl (-OH),

Methyl (-CH3)

The Chlorine atom is the

primary regulatory driver

(RCRA/EPA).[1][2][3]

Physical State Solid or Viscous Liquid (Pure)

Use solid waste containers for

pure substance; liquid carboys

for solutions.[3][5]

Combustibility
High Flash Point (Pure) / Low

(Solution)

Treat all waste streams as

Flammable to ensure highest

safety margins.[1][3][5]

Reactivity Stable

Compatible with HDPE and

Glass; avoid strong oxidizers.

[3][5]

Part 2: The Segregation Imperative (The "Golden
Rule")[1][3]
As a Senior Scientist, I cannot stress this enough: The presence of the Chlorine atom dictates

the workflow.

Why Segregation Matters
When halogenated compounds are incinerated at standard temperatures, they can form

Hydrogen Chloride (HCl) gas (corrosive) and Dioxins (highly toxic/carcinogenic).[1][2][3]

Non-Halogenated Waste: Burned as fuel blending (Energy Recovery) at lower costs.[3][5]

Halogenated Waste: Requires specific scrubbers and higher temperatures (>1100°C) to

neutralize HCl and destroy dioxin precursors.[3][5]
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Rule: If your waste solution contains >1,000 ppm (0.1%) of 1-(4-Chloro-2,3-
dimethylphenyl)ethanol, the entire container is classified as Halogenated.[1][2][3]

Part 3: Step-by-Step Disposal Protocol
Phase 1: Container Selection & Labeling[1][2][3]

Liquids (Solutions): Use High-Density Polyethylene (HDPE) carboys.[1][3][5] HDPE offers

excellent resistance to chlorinated aromatics and alcohols at ambient temperatures.[3]

Solids (Pure Compound/Contaminated Debris): Use wide-mouth HDPE jars or double-lined

polyethylene bags.

Phase 2: Waste Generation Workflow[1][3]
Scenario A: Disposing of Reaction Mixtures (Liquid)

Check pH: Ensure the solution is neutral (pH 5-9). If the reaction involved acids/bases,

neutralize before adding to the solvent waste container to prevent drum pressurization.[1][2]

Select Container: Choose the carboy with the Red "Halogenated Organic" Tag.[1][3]

Log It: Immediately write the full chemical name and estimated concentration on the waste

tag.[3][5] Do not use abbreviations like "Cl-Alcohol."[1][3]

Secondary Containment: Ensure the carboy sits in a polypropylene tray capable of holding

110% of the container's volume.

Scenario B: Disposing of Pure Substance or Contaminated
Solids[2][3]

Containment: Place the vial or solid residue into a wide-mouth jar labeled "Hazardous Waste

- Solid Debris."

Segregation: Do not mix with "Sharps" or "Biohazard" waste.[3][5] This is chemical waste.[3]

[5][7]

Decontamination: If you rinse the original vial, the rinsate (acetone/ethanol wash) must go

into the Halogenated Liquid waste, not the drain.[1]
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Phase 3: Visualizing the Workflow (Graphviz)[3]

Waste: 1-(4-Chloro-2,3-dimethylphenyl)ethanol

Physical State?

Liquid / Solution Solid / Pure Substance

Verify Halogenated Tag

Wide-Mouth HDPE JarDo NOT mix with
Non-Halogenated Solvents

Label: 'Halogenated Organic Waste'
List Constituents

Store in Secondary Containment
(Ventilated Cabinet)

EHS Pickup / Incineration

Click to download full resolution via product page

Caption: Operational decision tree for segregating halogenated aromatic waste streams to

ensure regulatory compliance.
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Part 4: Spill Contingency & Emergency Response[1]
[3]
In the event of a spill, the presence of the chlorine group and the aromatic ring requires specific

cleanup materials to prevent environmental leaching.[1]

Evacuate & Ventilate: If the spill is >500mL, evacuate the immediate area.[1][5] The vapor

may be irritating to the respiratory tract.[3][5][8]

PPE: Wear Nitrile gloves (double-gloved recommended), safety goggles, and a lab coat.[1]

[2][3]

Absorbent Selection:

USE: Vermiculite, Bentonite Clay, or Commercial "Universal" Absorbent Pads.[1][2]

DO NOT USE: Paper towels or sawdust.[1][3][5] While the flammability risk is moderate,

chlorinated compounds can react with organic cellulose under specific conditions, and

paper offers no vapor suppression.[1][2]

Disposal of Spill Debris: All contaminated clay/pads must be bagged, sealed, and labeled as

"Hazardous Waste - Solid (Halogenated Debris)."[1][2][3]

Part 5: References & Regulatory Grounding[1][3]
U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[1][3]

[5] (Defines F-listed halogenated solvents and characteristic waste).[1][3][4][5]

Source: [Link][3][5]

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

29 CFR 1910.1200.[1][3][5][8] (Mandates SDS availability and proper labeling).

Source: [Link][3][5]
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American Chemical Society (ACS).Identifying and Evaluating Hazards in Research

Laboratories.[1][3][5] (Guidelines on chemical segregation and compatibility).

Source: [Link][3][5]

Thermo Fisher Scientific.Chemical Resistance of Plastics (HDPE Compatibility).[1][3]

(Verifies HDPE suitability for aromatic alcohols).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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